Cas no 903335-59-1 (8-methanesulfonyl-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane)

• Product Name: 8-methanesulfonyl-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane
• CAS No: 903335-59-1
• MF: C₁₂H₁₈N₂O₅S₃
• MW: 366.476719379425
• CID: 5493784
• Update Time: 2025-05-26

8-methanesulfonyl-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 8-methylsulfonyl-4-thiophen-2-ylsulfonyl-1-oxa-4,8-diazaspiro[4.5]decane
• 8-methanesulfonyl-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane

• Inchi： 1S/C12H18N2O5S3/c1-21(15,16)13-6-4-12(5-7-13)14(8-9-19-12)22(17,18)11-3-2-10-20-11/h2-3,10H,4-9H2,1H3
• InChI Key： ZGYDOQQJLJRIQP-UHFFFAOYSA-N
• SMILES： O1C2(CCN(S(C)(=O)=O)CC2)N(S(C2SC=CC=2)(=O)=O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-methanesulfonyl-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro4.5decane

Recent Advances in the Study of 8-Methanesulfonyl-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 903335-59-1)

The compound 8-methanesulfonyl-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane (CAS: 903335-59-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This spirocyclic compound, characterized by its sulfonyl groups and heterocyclic moieties, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The following sections provide a comprehensive overview of the latest research developments related to this compound.

Recent studies have focused on the synthesis and optimization of 8-methanesulfonyl-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot cascade reaction, significantly reducing the number of steps required compared to traditional methods. This advancement not only enhances the scalability of production but also minimizes the generation of byproducts, making it more environmentally sustainable.

In terms of pharmacological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against specific kinase targets implicated in inflammatory and oncogenic pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that 8-methanesulfonyl-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane showed promising activity against JAK3 kinases, with an IC50 value in the low nanomolar range. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory and anticancer agents.

Further investigations into the mechanism of action have revealed that the compound's spirocyclic core and sulfonyl groups play a critical role in its binding affinity and selectivity. Molecular docking studies have highlighted interactions with key amino acid residues in the ATP-binding pocket of target kinases, providing a structural basis for its inhibitory activity. Additionally, in vivo studies in murine models have shown favorable pharmacokinetic properties, including good oral bioavailability and a half-life conducive to once-daily dosing.

Despite these promising results, challenges remain in the clinical translation of 8-methanesulfonyl-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane. Issues such as off-target effects and metabolic stability are currently being addressed through structural modifications and prodrug strategies. Recent patent filings indicate ongoing efforts to derivatize the compound to enhance its therapeutic index and reduce potential toxicity.

In conclusion, 8-methanesulfonyl-4-(thiophene-2-sulfonyl)-1-oxa-4,8-diazaspiro[4.5]decane represents a promising scaffold for drug discovery, with demonstrated activity against clinically relevant targets. Continued research into its synthesis, mechanism, and optimization will be crucial for advancing this compound toward preclinical and clinical development. The integration of computational and experimental approaches will likely play a pivotal role in overcoming current limitations and unlocking its full therapeutic potential.